Cas no 898356-52-0 (N'-(2,4-difluorophenyl)-N-2-(dimethylamino)ethylethanediamide)

N'-(2,4-Difluorophenyl)-N-2-(dimethylamino)ethylethanediamide is a diamide derivative featuring a 2,4-difluorophenyl moiety and a dimethylaminoethyl substituent. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules due to its structural versatility. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the dimethylaminoethyl group may contribute to improved solubility and binding affinity in target interactions. Its well-defined molecular structure allows for precise modifications, making it valuable for research in medicinal chemistry and drug discovery. The compound's stability under standard conditions further supports its utility in synthetic applications.
N'-(2,4-difluorophenyl)-N-2-(dimethylamino)ethylethanediamide structure
898356-52-0 structure
Product Name:N'-(2,4-difluorophenyl)-N-2-(dimethylamino)ethylethanediamide
CAS No:898356-52-0
MF:C12H15F2N3O2
MW:271.263209581375
CID:5488182
Update Time:2025-05-20

N'-(2,4-difluorophenyl)-N-2-(dimethylamino)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(2,4-difluorophenyl)-N-[2-(dimethylamino)ethyl]oxamide
    • N'-(2,4-difluorophenyl)-N-2-(dimethylamino)ethylethanediamide
    • Inchi: 1S/C12H15F2N3O2/c1-17(2)6-5-15-11(18)12(19)16-10-4-3-8(13)7-9(10)14/h3-4,7H,5-6H2,1-2H3,(H,15,18)(H,16,19)
    • InChI Key: WHGWEUPMABOSPS-UHFFFAOYSA-N
    • SMILES: C(NCCN(C)C)(=O)C(NC1=CC=C(F)C=C1F)=O

N'-(2,4-difluorophenyl)-N-2-(dimethylamino)ethylethanediamide Pricemore >>

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Additional information on N'-(2,4-difluorophenyl)-N-2-(dimethylamino)ethylethanediamide

N'-(2,4-difluorophenyl)-N-2-(dimethylamino)ethylethanediamide: A Comprehensive Overview

The compound CAS No. 898356-52-0, also known as N'-(2,4-difluorophenyl)-N-2-(dimethylamino)ethylethanediamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure comprises a 2,4-difluorophenyl group and a dimethylaminoethyl moiety, which contribute to its distinctive properties.

Recent studies have highlighted the importance of N'-(2,4-difluorophenyl)-N-2-(dimethylamino)ethylethanediamide in drug discovery. Researchers have explored its role as a potential lead compound for developing novel therapeutics targeting specific biological pathways. The presence of the fluorine atoms in the phenyl ring enhances the compound's stability and bioavailability, making it an attractive candidate for pharmacological applications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled higher yields and improved purity levels, which are critical for its application in sensitive fields such as pharmaceuticals. The synthesis pathway also involves careful optimization to minimize by-products and ensure scalability for industrial production.

The chemical structure of CAS No. 898356-52-0 plays a pivotal role in its reactivity and functionality. The ethanediamide group acts as a versatile platform for further functionalization, enabling the creation of derivatives with enhanced properties. For instance, modifications to the dimethylaminoethyl group have been shown to significantly alter the compound's solubility and interaction with biological systems.

From an environmental perspective, the compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under controlled conditions, it exhibits moderate biodegradation rates, which align with regulatory standards for sustainable chemical use. This information is crucial for industries aiming to adopt eco-friendly practices while maintaining high performance standards.

In conclusion, N'-(2,4-difluorophenyl)-N-2-(dimethylamino)ethylethanediamide represents a promising compound with diverse applications across multiple sectors. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a key player in modern material science and drug development.

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